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Compound of Interest

Compound Name: 19,20-Epoxycytochalasin D

Cat. No.: B15560602

Essential Safety and Handling Guide for 19,20-
Epoxycytochalasin D

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and
disposal procedures for handling 19,20-Epoxycytochalasin D. Adherence to these guidelines
is critical for ensuring personnel safety and minimizing environmental exposure to this potent
fungal metabolite.

Immediate Safety and Hazard Information

19,20-Epoxycytochalasin D is a member of the cytochalasan family of mycotoxins. While a
Safety Data Sheet (SDS) from at least one manufacturer does not classify the substance as
hazardous according to the Globally Harmonized System (GHS), the broader class of
cytochalasins is known for high toxicity.[1] Research indicates that 19,20-Epoxycytochalasin
D exhibits cytotoxic effects against various cell lines.[2][3][4][5][6][7] Therefore, a cautious
approach, treating it as a potentially hazardous compound, is strongly recommended.

Key Hazards:

o Cytotoxicity: Demonstrates moderate to weak cytotoxicity against several cancer cell lines.[4]

[5]
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e Antiplasmodial and Phytotoxic Activity: Shows potent activity against Plasmodium falciparum
and is phytotoxic.[2][5]

o Lack of Comprehensive Toxicological Data: The toxicological properties have not been fully

investigated.[8]

Quantitative Hazard and Physical Data

The following tables summarize the available quantitative data for 19,20-Epoxycytochalasin D

and its analogs.

Table 1: Physical and Chemical Properties

Property Value Source

Molecular Formula C30H37NO7 [2][9]

Molecular Weight 523.62 g/mol [2]

Appearance Crystalline solid [10]

Storage Temperature -20°C [2][10]

Solubility S-oluble in DMSO and (10]
dichloromethane

Table 2: Reported Cytotoxicity (ICso Values)

Cell Line ICs0 (pM) Source

BT-549 7.84 [2][5]

LLC-PK11 8.4 [21[5]

P388 0.16 [2]

SK-MEL 8.02 (for 19,20- | 1]
Epoxycytochalasin C)
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Operational Plan: Safe Handling and Personal
Protective Equipment (PPE)

Given the cytotoxic potential, all handling of 19,20-Epoxycytochalasin D should be conducted
in a designated controlled area, such as a chemical fume hood or a biological safety cabinet, to

minimize inhalation exposure.

Table 3: Recommended Personal Protective Equipment (PPE)

PPE Component Specification Rationale

Nitrile, powder-free. Consider _ _
Gloves ) Protects against skin contact.
double-gloving.

Safety glasses with side
Prevents eye exposure from

Eye Protection shields or chemical splash
splashes or aerosols.

goggles.

Standard laboratory coat, fully Protects personal clothing from
Lab Coat o

buttoned. contamination.

) Work in a certified chemical Minimizes inhalation of

Respiratory ) )

fume hood. airborne particles.

Experimental Protocol: Step-by-Step Handling
Procedure

o Preparation: Before handling, ensure the designated work area is clean and uncluttered.

Assemble all necessary equipment and materials.
e Donning PPE: Put on all required PPE as specified in Table 3.

» Weighing and Reconstitution: If working with the solid form, carefully weigh the required
amount in a chemical fume hood. Avoid generating dust. When reconstituting, add the
solvent slowly to the solid to prevent aerosolization.

o Experimental Use: Conduct all manipulations within the fume hood. Use disposable labware

whenever possible.
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» Post-Handling: After use, decontaminate the work surface with an appropriate cleaning
agent.

» Doffing PPE: Remove PPE in the reverse order of donning, being careful to avoid self-
contamination. Dispose of all single-use PPE as hazardous waste.

e Hand Washing: Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan: Decontamination and Waste
Management

All materials that have come into contact with 19,20-Epoxycytochalasin D must be treated as
hazardous waste.

Experimental Protocol: Step-by-Step Disposal
Procedure

e Segregation: Collect all contaminated solid waste (e.g., pipette tips, tubes, gloves, lab coats)
in a designated, clearly labeled, and sealed hazardous waste container.

o Liquid Waste: Collect all liquid waste containing 19,20-Epoxycytochalasin D in a separate,
sealed, and clearly labeled hazardous waste container.

o Decontamination of Glassware: Reusable glassware should be soaked in a decontaminating
solution (e.g., a suitable laboratory detergent) before standard washing procedures.

o Waste Pickup: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office.

Visualization of Workflow

The following diagram illustrates the key steps for the safe handling and disposal of 19,20-
Epoxycytochalasin D.
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Safe Handling and Disposal Workflow for 19,20-Epoxycytochalasin D
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Caption: Workflow for handling and disposal of 19,20-Epoxycytochalasin D.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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